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An In-depth Technical Guide to Bio-based Adipic Acid Production

Introduction
Adipic acid, a dicarboxylic acid, is a crucial industrial chemical primarily used in the production

of nylon 6,6. Conventionally, its synthesis relies on the nitric acid oxidation of petroleum-derived

feedstocks, an energy-intensive process with significant environmental drawbacks, including

the emission of nitrous oxide, a potent greenhouse gas. The growing demand for sustainable

chemical production has spurred extensive research into bio-based alternatives, utilizing

renewable resources to synthesize adipic acid. This guide provides a comprehensive technical

overview of the core bio-based routes for adipic acid production, tailored for researchers,

scientists, and drug development professionals. It delves into the various feedstocks, microbial

and chemo-catalytic conversion strategies, and the underlying biochemical pathways.

Bio-based Production Routes: An Overview
The biological synthesis of adipic acid can be broadly categorized into three main strategies:

Microbial Conversion of Sugars: This approach utilizes engineered microorganisms to

convert simple sugars, such as glucose derived from starch or cellulose, into adipic acid

through various metabolic pathways.

Conversion of Lignin-Derived Aromatic Compounds: Lignin, a complex aromatic polymer and

a major component of lignocellulosic biomass, can be depolymerized into smaller aromatic

molecules that serve as precursors for adipic acid synthesis.
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Upgrading of Plant-Based Oils and Fatty Acids: Natural oils and fatty acids can be

transformed into adipic acid through enzymatic or chemical oxidation processes.

Microbial Production from Sugars
The microbial production of adipic acid from sugars is a promising approach that leverages the

power of metabolic engineering. Engineered strains of Escherichia coli and Saccharomyces

cerevisiae are the most commonly used microbial cell factories for this purpose.

Metabolic Pathways
The biosynthesis of adipic acid from glucose in engineered microbes typically involves the

shikimate pathway, which is naturally present for the synthesis of aromatic amino acids. Key

intermediates in this pathway, such as cis,cis-muconic acid and glucaric acid, can be further

converted to adipic acid.

Via cis,cis-Muconic Acid: This is the most extensively studied route. Glucose is converted to

cis,cis-muconic acid through the shikimate pathway, and then the muconic acid is

hydrogenated to adipic acid. This hydrogenation step can be performed either in vivo by the

microorganism or in vitro using a chemical catalyst.

Via Glucaric Acid: Glucose can be converted to glucaric acid, which is then

hydrodeoxygenated to adipic acid.

Key Enzymes and Genetic Modifications
Several key enzymes are involved in the conversion of glucose to adipic acid precursors.

Genetic engineering strategies focus on overexpressing these enzymes and deleting

competing pathways to enhance product yield. Some of the critical enzymes include:

3-dehydroshikimate (DHS) dehydratase: Converts DHS to protocatechuic acid.

Protocatechuate decarboxylase: Converts protocatechuic acid to catechol.

Catechol 1,2-dioxygenase: Converts catechol to cis,cis-muconic acid.
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Experimental Workflow: Microbial Production of Adipic
Acid from Glucose
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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